6-[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 6-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]-2-oxo-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C15H8ClN3OS/c16-11-4-1-9(2-5-11)15-18-8-13(21-15)12-6-3-10(7-17)14(20)19-12/h1-6,8H,(H,19,20)
• InChI Key: QHQXNFPLFHBPCN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC=C(S2)C3=CC=C(C(=O)N3)C#N)Cl
• Molecular Formula: C15H8ClN3OS
• Molecular Weight: 313.8 g/mol

Description

The compound “6-[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]-2-oxo-1,2-dihydro-3-pyridinecarbonitrile” is a complex organic molecule that contains several functional groups, including a thiazole ring (a five-membered ring containing nitrogen and sulfur), a chlorophenyl group (a benzene ring with a chlorine atom), and a pyridine ring (a six-membered ring with one nitrogen atom). These groups are common in many biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific literature or experimental procedures, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. It would be expected to exhibit the typical aromaticity of the thiazole and pyridine rings, and the electronegativity of the chlorine atom could introduce interesting electronic properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in its structure. For example, the chlorine atom on the phenyl ring could potentially be substituted in a nucleophilic aromatic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar nitrile, thiazole, and pyridine groups could impact its solubility properties.

Scientific Research Applications

Thiazole in Drug Development

• Field : Pharmaceutical Chemistry
• Application : Thiazole is an important heterocycle in the world of chemistry. It has many reactive positions where various reactions may take place. Molecules containing a thiazole ring behave unpredictably when entering physiological systems, potentially activating or stopping biochemical pathways and enzymes, or stimulating or blocking receptors.
• Method : The specific methods of application or experimental procedures would depend on the specific drug being developed. Generally, it involves chemical synthesis of the thiazole-containing compound, followed by biological testing.
• Results : One derivative, 6 2-(3-(4-chlorophenyl)-6-oxo-5,6-dihydropyridazin-1(4H)-yl)-N-(thiazol-2-yl)acetamide, showed high activity with a median effective dose of 24.38 mg/kg in the electroshock seizure test and 88.23 mg/kg in the chemo-shock seizure test.

Thiazole in Antiviral Research

• Field : Virology
• Application : Thiazole derivatives have been reported as antiviral agents. For instance, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were prepared and reported as antiviral agents.
• Method : The specific methods of application or experimental procedures would depend on the specific antiviral research being conducted. Generally, it involves chemical synthesis of the thiazole-containing compound, followed by biological testing.
• Results : Compound methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate showed inhibitory activity against influenza A with IC50 = 7.53 μmol/L and the highest selectivity index (SI) value 17.

Thiazole in Environmental Science

• Field : Environmental Science
• Application : Chlorophenols, which are part of the compound you mentioned, have been used as a model chlorinated organic pollutant in the hydrodechlorination studies of phenols using palladium nanocrystal catalysts.
• Method : The specific methods of application or experimental procedures would depend on the specific environmental research being conducted. Generally, it involves chemical synthesis of the chlorophenol-containing compound, followed by environmental testing.
• Results : The results or outcomes obtained would depend on the specific environmental research being conducted.

Thiazole in Anti-Inflammatory Research

• Field : Pharmacology
• Application : Thiazole derivatives have been reported as anti-inflammatory agents. For instance, compounds (S)-N-(1-(benzo[d]thiazol-2-ylamino)-3-(1H-indol-2-yl)-1-oxopropan-2-yl)-N-(4-nitrophenylsulfonyl)benzamide and (S)-N-(benzo[d]thiazol-2-yl)-1-(4-nitrophenylsulfonyl)pyrrolidine-2-carboxamide showed anti-inflammatory and analgesic activities.
• Method : The specific methods of application or experimental procedures would depend on the specific anti-inflammatory research being conducted. Generally, it involves chemical synthesis of the thiazole-containing compound, followed by biological testing.
• Results : The results or outcomes obtained would depend on the specific anti-inflammatory research being conducted.

Thiazole in Environmental Science

• Field : Environmental Science
• Application : Chlorophenols, which are part of the compound you mentioned, have been used as a model chlorinated organic pollutant in the hydrodechlorination studies of phenols using palladium nanocrystal catalysts.
• Method : The specific methods of application or experimental procedures would depend on the specific environmental research being conducted. Generally, it involves chemical synthesis of the chlorophenol-containing compound, followed by environmental testing.
• Results : The results or outcomes obtained would depend on the specific environmental research being conducted.

Safety And Hazards

As with any chemical compound, handling “6-[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]-2-oxo-1,2-dihydro-3-pyridinecarbonitrile” would require appropriate safety precautions. Without specific information, it’s hard to comment on the exact safety and hazards associated with this compound.

Future Directions

The future research directions for this compound would likely depend on its observed biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.